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Compound of Interest

Compound Name:
(S)-3-Hydroxypiperidine

hydrochloride

Cat. No.: B108412 Get Quote

Essential Safety and Handling Guide for (S)-3-
Hydroxypiperidine hydrochloride
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling, storage, and

disposal of (S)-3-Hydroxypiperidine hydrochloride (CAS No. 475058-41-4). Adherence to

these procedures is essential for ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
(S)-3-Hydroxypiperidine hydrochloride is classified as a substance that can cause skin

irritation, serious eye damage, and respiratory irritation.[1][2][3] It is crucial to use appropriate

personal protective equipment to minimize exposure.

Recommended Personal Protective Equipment:
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Protection Type Specification Standard

Eye/Face Protection

Tightly fitting safety goggles or

chemical safety goggles with

side-shields.

OSHA 29 CFR 1910.133 or

European Standard EN166.[4]

[5][6]

Hand Protection
Wear appropriate protective

gloves (e.g., nitrile rubber).

Follow manufacturer's

specifications for breakthrough

time and permeation rate.

Skin and Body Protection

Wear appropriate protective

clothing to prevent skin

exposure, such as a lab coat.

In case of splash risk, consider

impervious clothing.[5][7]

Flame retardant antistatic

protective clothing may be

necessary depending on the

scale of work.[8]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced. A

dust mask of type N95 (US) is

a minimum recommendation

for handling the solid form.[4]

[6]

Follow OSHA respirator

regulations found in 29 CFR

1910.134 or European

Standard EN 149.[5]

Quantitative Safety Data
While specific occupational exposure limits have not been established for this compound, the

following data from safety data sheets provide important context for its physical and chemical

properties.[4]
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Property Value

Appearance Off-white to pale yellow solid.[6][7]

Melting Point 57-62 °C (132.8 - 143.6 °F).[6]

Boiling Point 67 - 69 °C @ 2 mmHg.[6]

Flash Point 100 °C (212 °F).[6]

Solubility Soluble in water.[4][7]

Storage Temperature 2-8°C.[2]

Standard Operating Procedure for Handling
This section outlines the step-by-step protocol for the safe handling of (S)-3-
Hydroxypiperidine hydrochloride from receipt to disposal.

3.1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Wear appropriate PPE (gloves, lab coat, and safety glasses) during unpacking.

Store the container in a cool, dry, and well-ventilated area away from incompatible

substances such as strong oxidizing agents, strong acids, and bases.[4][5][7]

Keep the container tightly closed and store under an inert gas if possible, as the material can

be hygroscopic.[9]

3.2. Weighing and Preparation of Solutions:

Conduct all weighing and solution preparation in a certified chemical fume hood to ensure

adequate ventilation.[2][5]

Use dedicated, clean spatulas and weighing boats.

Avoid the formation of dust during handling.[9]
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For solution preparation, slowly add the solid to the solvent to avoid splashing.

3.3. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1][5]

Clean all equipment and the work area to remove any residual chemical.

Contaminated clothing should be removed and washed before reuse.[1][5]

Safe Handling Workflow for (S)-3-Hydroxypiperidine hydrochloride

Receiving

Inspection

Unpack with PPE

Storage
(Cool, Dry, Well-Ventilated)

No Damage

Handling in Fume Hood
(Weighing/Solution Prep)

Retrieve for Use

Post-Handling Cleanup

After Use

Waste Disposal

Segregate Waste

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.echemi.com/sds/3-hydroxypiperidine-temppid160705007911.html
https://m.chemicalbook.com/ProductMSDSDetailCB2214427_EN.htm
https://www.echemi.com/sds/3-hydroxypiperidine-temppid160705007911.html
https://m.chemicalbook.com/ProductMSDSDetailCB2214427_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Safe Handling Workflow Diagram

Emergency and Disposal Procedures
Immediate and appropriate response to accidental exposure or spills is critical.

4.1. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of soap and

water for at least 15 minutes. Get medical aid if irritation develops or persists.[5]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Seek medical aid.[5]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person. Do NOT induce vomiting. Call a physician

immediately.[5][6]

4.2. Accidental Release Measures:

Evacuate personnel to safe areas.

Ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

Clean up spills immediately. Sweep up or absorb the material and place it into a suitable,

clean, dry, closed container for disposal.[5]

Avoid generating dust.

Prevent the product from entering drains or waterways.[9]
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4.3. Disposal Plan: Chemical waste generators must determine whether a discarded chemical

is classified as hazardous waste.[4] Consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[4] Dispose of contents

and container to an approved waste disposal plant.[6]
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Emergency Response Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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